Cas no 236418-39-6 (Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate)

• Product Name: Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate
• CAS No: 236418-39-6
• MF: C₁₁H₁₁NO₇
• MW: 269.207543611526
• CID: 5525330
• Update Time: 2025-07-10

Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate

• Inchi： 1S/C11H11NO7/c1-2-17-10(13)7-18-11(14)19-9-5-3-8(4-6-9)12(15)16/h3-6H,2,7H2,1H3
• InChI Key： OWMYKBJNYREDMU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC(OC1=CC=C([N+]([O-])=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate

Comprehensive Overview of Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate (CAS No. 236418-39-6)

Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate (CAS No. 236418-39-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring an ethyl ester and a 4-nitrophenoxy carbonyloxy moiety, makes it a versatile building block for chemical modifications. With the growing demand for high-purity intermediates in drug discovery, this compound has garnered significant attention from researchers and manufacturers alike.

The compound’s CAS number 236418-39-6 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern synthetic chemistry. Users often inquire about its synthesis methods, solubility properties, and applications in green chemistry. Recent trends highlight its potential in biodegradable polymer formulations and catalysis, aligning with the global push toward sustainable industrial practices. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a critical factor for lab-scale and industrial use.

From an SEO perspective, long-tail keywords like "Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate supplier" or "CAS 236418-39-6 technical data sheet" are highly targeted by procurement specialists. The compound’s role in peptide coupling reactions and protecting group strategies further enhances its appeal to organic chemists. Notably, its stability under ambient conditions and compatibility with common solvents like dichloromethane and acetonitrile are frequently discussed in research forums.

Innovative applications of Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate extend to photoactive materials and controlled-release systems, where its nitroaromatic group enables light-triggered reactivity. This aligns with the rising interest in smart materials and stimuli-responsive compounds in nanotechnology. Researchers also explore its derivatives for enzyme inhibition studies, leveraging its esterase-sensitive properties.

Regulatory compliance and safety data for CAS 236418-39-6 are often queried, emphasizing the need for transparent documentation. While not classified as hazardous under standard guidelines, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended. The compound’s MSDS (Material Safety Data Sheet) details its storage requirements (e.g., cool, dry environments) and incompatibilities, ensuring safe laboratory practices.

In summary, Ethyl 2-((4-nitrophenoxy)carbonyloxy)acetate represents a critical tool in synthetic chemistry, bridging gaps between academic research and industrial applications. Its adaptability to green synthesis protocols and emerging technologies positions it as a compound of enduring scientific and commercial value.